Cas no 891138-83-3 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-methoxybenzamide)

• Product Name: N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-methoxybenzamide
• CAS No: 891138-83-3
• MF: C₁₆H₁₁Cl₂N₃O₃
• MW: 364.182841539383
• CID: 6085779
• PubChem ID: 7244033
• Update Time: 2025-06-13

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-methoxybenzamide
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-methoxybenzamide
• AKOS024656252
• AB00678930-01
• N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide
• 891138-83-3
• CCG-309485
• F2518-0096

• Inchi： 1S/C16H11Cl2N3O3/c1-23-13-5-3-2-4-10(13)14(22)19-16-21-20-15(24-16)11-8-9(17)6-7-12(11)18/h2-8H,1H3,(H,19,21,22)
• InChI Key： VDJTYVNQBANMAN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(Cl)=CC=C2Cl)O1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 363.0177466g/mol
• Monoisotopic Mass: 363.0177466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.2Ų

Additional information on N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-methoxybenzamide

Comprehensive Overview of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-methoxybenzamide (CAS No. 891138-83-3)

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-methoxybenzamide, identified by its CAS number 891138-83-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique 1,3,4-oxadiazole core, a heterocyclic scaffold known for its diverse biological activities. The presence of 2,5-dichlorophenyl and 2-methoxybenzamide moieties further enhances its potential applications, making it a subject of interest for drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-methoxybenzamide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting antibiotic resistance and cancer therapeutics. The compound's CAS 891138-83-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The structural elegance of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-methoxybenzamide lies in its balanced lipophilicity and electronic properties, which are critical for bioavailability and target binding. Its oxadiazole ring is a hallmark of metabolic stability, a sought-after trait in drug design. This aligns with the growing focus on AI-driven molecular optimization, where such compounds are screened for structure-activity relationships (SAR) using machine learning models.

From a synthetic perspective, CAS 891138-83-3 exemplifies modern green chemistry principles. Innovations in catalytic cyclization and microwave-assisted synthesis have streamlined its production, reducing waste and energy consumption—a hotspot topic in sustainable science. Laboratories worldwide are exploring its scalable synthesis to meet the demands of preclinical trials.

Beyond pharmaceuticals, N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2-methoxybenzamide has potential in material science, particularly in designing organic semiconductors or photoactive materials. Its conjugated system and electron-withdrawing groups make it a candidate for optoelectronic applications, resonating with the global push for renewable energy technologies.

In summary, CAS 891138-83-3 represents a multifaceted compound at the intersection of drug discovery, sustainability, and advanced materials. Its 1,3,4-oxadiazole backbone and tailored substituents position it as a valuable entity for future innovations, addressing both scientific and industrial challenges.